Cas no 2171629-65-3 (3-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid)

• Product Name: 3-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
• CAS No: 2171629-65-3
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6567912
• PubChem ID: 165542446
• Update Time: 2025-05-21

3-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
• 3-cyclopropyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid
• EN300-1480089
• 2171629-65-3

• Inchi： 1S/C26H28N2O6/c29-24(27-22(25(30)31)11-15-9-10-15)21-12-33-14-23(21)28-26(32)34-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-23H,9-14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： YAKHNUYUVLMMTC-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C(NC(C(=O)O)CC1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid

3-Cyclopropyl-2-{4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic Acid: A Comprehensive Overview

3-Cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid, identified by the CAS number 2171629-65-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a formamido functionality. The combination of these structural elements makes it a valuable molecule in research and development, particularly in the fields of peptide synthesis and drug discovery.

The core structure of this compound features a propanoic acid backbone, which serves as the central framework for attaching other functional groups. The cyclopropyl group at the 3-position introduces steric hindrance and unique electronic properties, while the Fmoc group at the 4-position provides a robust protecting mechanism during peptide synthesis. This dual functionality makes the compound highly versatile in synthetic chemistry applications. Recent studies have highlighted its role in improving the efficiency of peptide coupling reactions, particularly in solid-phase synthesis.

The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in organic synthesis. Its stability under basic conditions and ease of removal under acidic conditions make it ideal for use in peptide synthesis. The presence of this group in 3-cyclopropyl-2-{4-(Fmoc-amino)oxolan-3-ylformamido}propanoic acid ensures that the amine functionality remains protected during intermediate steps of synthesis, thereby preventing unwanted side reactions. This feature has been extensively utilized in the development of novel bioactive compounds.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies have revealed that the cyclopropyl group enhances the lipophilicity of the molecule, potentially improving its absorption across biological membranes. Additionally, the formamido functionality has been shown to play a critical role in hydrogen bonding interactions, which are essential for binding to target proteins.

In terms of applications, 3-cyclopropyl-2-{4-(Fmoc-amino)oxolan-3-ylformamido}propanoic acid has been employed as an intermediate in the synthesis of bioactive peptides and small molecules. Its ability to participate in both amide bond formation and esterification reactions makes it a valuable building block in medicinal chemistry. Recent research has also explored its potential as a chiral auxiliary in asymmetric synthesis, leveraging the stereochemical properties of the cyclopropyl group to induce enantioselectivity.

The oxolane (tetrahydrofuran) ring present in this compound contributes to its stability and solubility properties. Studies have demonstrated that the ring's oxygen atom facilitates intramolecular hydrogen bonding, which stabilizes certain conformations of the molecule. This structural feature has been exploited in designing drugs with improved pharmacokinetic profiles.

In conclusion, 3-cyclopropyl-2-{4-(Fmoc-amino)oxolan-3-ylformamido}propanoic acid (CAS No: 2171629653) is a multifunctional compound with significant potential in chemical synthesis and drug discovery. Its unique combination of functional groups and structural features makes it an invaluable tool for researchers seeking to develop novel bioactive molecules. As ongoing research continues to uncover new applications for this compound, its role in advancing chemical science is expected to grow further.